Cas no 1538-09-6 (Penicillin G Benzathine Salt with 0.2% Polysorbate 80)

Penicillin G Benzathine Salt with 0.2% Polysorbate 80 Properties

Names and Identifiers

• Benzathine benzylpenicillin
• N,N'-Dibenzylethylethylenediamine Bis(benzylpenicillin)
• (2S,5R,6R)-3,3-Dimethyl-7-oxo-6-(2-phenylacetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid with N,N'-Dibenzylethylenediamine (2:1)
• Benzathine penicilline G tetrahydrate
• Benzylpenicillin Benzathine
• BENZYLPENICILLIN BENZATHINE IMP. B (EP): PHENYLACETIC ACID GUG, CRM STANDARD
• Penicillin G benzathine salt hydrate
• benzapen
• Benzathine Penicillin G
• bicillin
• cillenta
• dibencil
• leomypen
• longicil
• moldamin
• neolin
• penadur
• pendepon
• penicillin-G benzathine
• Penicillin G benzathine anhydrous [USAN]
• NS00078741
• W-108033
• BENZATHINE BENZYLPENICILLIN [WHO-IP]
• BENZATHINI BENZYLPENICILLINUM [WHO-IP LATIN]
• N,N'-dibenzylethane-1,2-diamine;(2S,5R,6R)-3,3-dimethyl-7-oxo-6-[(2-phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• Bicillin 1
• Benzathine penicillin, Antibiotic for Culture Media Use Only
• Tox21_111587
• NCGC00021679-07
• PENICILLIN G BENZATHINE ANHYDROUS [MI]
• ETHYLENEDIAMINE, N,N'-DIBENZYL-, BIS(3,3-DIMETHYL-7-OXO-6- (2-PHENYLACETAMIDO)-4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2- CARBOXYLATE)
• SSZ1S4I0US
• HY-N7139A
• Benzylpenicillin benzathine salt
• MFCD00079284
• penicillin G benzathine anhydrous
• Benzathine penicillin G tetrahydrate
• Benzilpenicillina benzatinica [DCIT]
• BENZATHINE PENICILLIN G
• CHEMBL3182097
• Debecillin
• CAS-1538-09-6
• N1,N2-dibenzylethane-1,2-diamine bis((2S,5R,6R)-3,3-dimethyl-7-oxo-6-(2-phenylacetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate)
• Benzathine benzylpenicillin [INN]
• Q-200700
• BCP19762
• Penduran
• S5736
• SCHEMBL34089
• Benzylpenicillinum benzathinicum
• BENZATHINE BENZYLPENICILLIN [WHO-DD]
• 1538-09-6
• BVGLIYRKPOITBQ-ANPZCEIESA-N
• CS-0031262
• Q868435
• DTXSID2047804
• Tox21_111587_1
• Benzathine penicilline G
• Pendepon
• Penicillin G Benzathine Salt
• +Expand

• MDL： MFCD00079284
• InChIKey： BVGLIYRKPOITBQ-SQZIZPOSSA-N
• Inchi： InChI=1S/2C16H18N2O4S.C16H20N2/c2*1-16(2)12(15(21)22)18-13(20)11(14(18)23-16)17-10(19)8-9-6-4-3-5-7-9;1-3-7-15(8-4-1)13-17-11-12-18-14-16-9-5-2-6-10-16/h2*3-7,11-12,14H,8H2,1-2H3,(H,17,19)(H,21,22);1-10,17-18H,11-14H2/t2*11-,12+,14-;/m00./s1
• SMILES： C(NCC1C=CC=CC=1)CNCC1C=CC=CC=1.C1C=CC(CC(N[C@H]2C(=O)N3[C@@H](C(S[C@@]23[H])(C)C)C(=O)O)=O)=CC=1.C1C=CC(CC(N[C@H]2C(=O)N3[C@@H](C(S[C@@]23[H])(C)C)C(=O)O)=O)=CC=1

Computed Properties

• Exact Mass: 908.36000
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 15
• Monoisotopic Mass: 908.36010511g/mol
• Heavy Atom Count: 64
• Complexity: 701
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 248Ų

Experimental Properties

• LogP: 5.72700
• PSA: 248.08000
• Melting Point: 133-136°C
• Specific Rotation: D25 +206° (c = 0.105 in formamide)